Cas no 139115-92-7 (Boc-NH-PEG3)

• Product Name: Boc-NH-PEG3
• CAS No: 139115-92-7
• MF: C₁₁H₂₃NO₅
• MW: 249.304023981094
• MDL: MFCD07357496
• CID: 824785
• PubChem ID: 15742132
• Update Time: 2025-06-07

Boc-NH-PEG3 Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-(2-(2-hydroxyethoxy)ethoxy)ethyl)carbamate
• (2-[2-(2-HYDROXY-ETHOXY)-ETHOXY]-ETHYL)-CARBAMIC ACID TERT-BUTYL ESTER
• {2-[2-(2-Hydroxy-ethoxy)-ethoxy]-ethyl}-carbamic acid tert-butyl ester
• 2-[2-(2-T-BOC-AMINOETHOXY)ETHOXY]ETHANOL
• tert-butyl N-[2-[2-(2-hydroxyethoxy)ethoxy]ethyl]carbamate
• N-Boc-PEG3-alcohol
• 2-[2-(2-t-Boc-aminoethoxy]ethoxy]ethanol
• tert-Butyl {2-[2-(2-hydroxyethoxy)ethoxy]ethyl}carbamate
• TERT-BUTYL N-{2-[2-(2-HYDROXYETHOXY)ETHOXY]ETHYL}CARBAMATE
• BocNH-PEG3-OH
• Boc-NH-PEG3
• NHBoc-PEG3-OH
• N-[2-[2-(2-Hydroxyethoxy)ethoxy]ethyl]carbamic Acid 1,1-Dimethylethyl Ester
• Carbamic acid, N-[2-[2-(2-hydroxyethoxy)ethoxy]ethyl]-, 1,1-dimethylethyl ester
• (2-(2-(2-hydroxy-ethoxy)ethoxy)ethyl)carbamic acid tert-butyl ester
• tert-Butyl(2-(2-(2-hydroxyethoxy)ethoxy)ethyl)carbamate
• EN300-202971
• PROTAC Linker 10;N-Boc-PEG3-alcohol;Tert-Butyl (2-(2-(2-hydroxyethoxy)ethoxy)ethyl)carbamate
• N-[2-[2-(2-Hydroxyethoxy)ethoxy]ethyl]carbamic Acid 1,1-Dimethylethyl Ester; 2-[2-(2-tert-Butyloxycarbonylaminoethoxy)ethoxy]ethanol; 2-[2-(2-t-Boc-aminoethoxy]ethoxy]ethanol
• 2-[2-(2-Bocaminoethoxy)-ethoxy]-ethanol
• DTXSID00577803
• CS-W018558
• Boc-NH-PEG3-OH
• MFCD07357496
• H10961
• DS-7269
• SY059541
• 139115-92-7
• BP-22242
• BCP34136
• SCHEMBL114816
• 2-[2-[2-(Boc-amino)ethoxy]ethoxy]ethanol
• AKOS022173371
• J-007235
• HY-W017772
• 2-[2-(2-tert-Butyloxycarbonylaminoethoxy)ethoxy]ethanol
• 2-[2-[2-T-BOC-AMINOETHOXY]ETHOXY]ETHANOL
• DB-115195
• t-Boc-N-amido-PEG3-alcohol

• MDL： MFCD07357496
• Inchi： 1S/C11H23NO5/c1-11(2,3)17-10(14)12-4-6-15-8-9-16-7-5-13/h13H,4-9H2,1-3H3,(H,12,14)
• InChI Key： FMLOTGGIHAYZLW-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.15800
• Monoisotopic Mass: 249.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77
• XLogP3: -0.1

Experimental Properties

• Color/Form: No data available
• Density: 1.071
• Melting Point: No data available
• Boiling Point: 374.6℃ at 760 mmHg
• Flash Point: 180.3±23.7 °C
• Refractive Index: 1.456
• Stability/Shelf Life: Light and Moisture Sensitive
• PSA: 77.02000
• LogP: 0.92750

Boc-NH-PEG3 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Pure form -20°C 3 years年 4°C 2 years年 / In solvent溶液中: -80°C 6 months月 -20°C 1 month月

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives